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Compound Profile & Quantitative Biological Data

The table below summarizes the core chemical and biological activity data for Tubulin polymerization-IN-

36, as identified in the search results [1].

Property Description / Value

CAS Number 2011784-91-9 [1]

Molecular Formula C₁₈H₁₈N₂O₃ [1]

Molecular Weight 310.35 g/mol [1]

Primary Target Tubulin, at the colchicine-binding site [1]

IC₅₀ for Tubulin
Polymerization

2.8 μΜ [1]

Antiproliferative Activity Reduces lymphoma cell proliferation below 50% at 1 μM over 72 hours

[1]

Cytotoxicity (IC₅₀ in MCF-7) 0.29 μΜ [1]
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Property Description / Value

Mechanism Inhibitor of tubulin polymerization; induces G2/M cell cycle arrest and
apoptosis [1]

The following table details its antiproliferative effects across a panel of cell lines [1].

Cell Line Cell Type Proliferation at 1 μΜ (%) IC₅₀ (μΜ)

VL51 Lymphoma 38% 0.02 - 0.04

MINO Lymphoma 0.8% 0.02 - 0.04

HBL1 Lymphoma 7.1% 0.02 - 0.04

SU-DHL-10 Lymphoma 30.5% 0.02 - 0.04

Proposed Mechanism of Action

Based on the biological data, the mechanism of action for Tubulin polymerization-IN-36 can be visualized

as a pathway leading to cancer cell death. The following diagram illustrates this proposed mechanism.
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Proposed mechanism of Tubulin polymerization-IN-36 from tubulin binding to apoptosis.

Experimental Protocol Overview
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While the search results do not contain the detailed, step-by-step methodology for the experiments on

Tubulin polymerization-IN-36, they do describe common protocols used in the field. The table below

outlines a standard tubulin polymerization assay based on general laboratory practice [2] [3].

Step Description Key Parameters

1. Principle Measure the increase in turbidity (optical density at
340 nm) as tubulin polymerizes into microtubules.

Polymerization increases light scattering [2] [3].

2. Tubulin
Protein

Use highly purified tubulin (>99%), often isolated

from mammalian brain tissue [2] [4].

Concentration: e.g., 300 µg

per assay [2].

3. Reaction
Setup

Prepare a mixture of tubulin in a polymerization

buffer (e.g., containing GTP). The test compound is
added to this mixture [2] [3].

Volume: 100 µL per assay.

Control: Use a known
inhibitor/promoter.

4. Data
Acquisition

Transfer the mixture to a plate reader and monitor
the absorbance at 340 nm kinetically over time at a

constant temperature (e.g., 37°C) [2].

Duration: Typically 60-90
minutes.

5. Data
Analysis

Plot absorbance vs. time to generate a

polymerization curve. The IC₅₀ value is the
compound concentration that inhibits 50% of the

maximum polymerization [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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